molecular formula C20H30N6O B5539887 2-{4-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl}-4,6-dimethylpyrimidine

2-{4-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl}-4,6-dimethylpyrimidine

Cat. No. B5539887
M. Wt: 370.5 g/mol
InChI Key: KDOYKDDXORCTKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl}-4,6-dimethylpyrimidine is a compound involving complex heterocyclic structures including pyrazole, pyrimidine, and piperazine units. These types of compounds are significant in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

  • The synthesis of similar pyrazolo[1,5-a]pyrimidines involves the reaction of ethoxycarbonyl derivatives with hydrazine hydrate in acetic acid, followed by treatment with dimethyl sulfate or methylhydrazine, leading to various pyrazolopyrimidine derivatives (Chimichi et al., 1996).
  • Another relevant method includes the nucleophilic substitution reaction of pyrido[1,2-a]pyrimidin-4-one derivatives with sulfonyl chlorides (Mallesha et al., 2012).

Molecular Structure Analysis

  • The molecular structure of similar compounds, such as 4,6-dimethylisothiazolopyridin-3(2H)-one derivatives, has been studied using crystallography, revealing insights into the conformation and substituent effects on the molecular geometry (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

  • These compounds exhibit varied reactivity patterns, such as undergoing cyclocondensation reactions with different reagents to yield novel heterocyclic systems with potential biological activities (Harb, Abbas, & Mostafa, 2005).

Physical Properties Analysis

  • The physical properties, including solubility, melting points, and crystalline nature, can be deduced from similar pyrazole and pyrimidine derivatives. For example, the crystal and molecular structures of related compounds offer insights into their physical characteristics (Wu et al., 2005).

Chemical Properties Analysis

  • The chemical properties, such as reactivity with various reagents and stability under different conditions, can be inferred from studies on similar pyrimidine and pyrazole derivatives. These compounds often exhibit significant reactivity due to the presence of multiple functional groups (Deohate & Palaspagar, 2020).

Scientific Research Applications

Insecticidal and Antibacterial Potential

A study by (Deohate & Palaspagar, 2020) focused on synthesizing pyrimidine linked pyrazole heterocyclic compounds, which were then evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms.

Anticancer Activity

Compounds related to "2-{4-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl}-4,6-dimethylpyrimidine" have been studied for their antiproliferative effects against human cancer cell lines. For instance, (Mallesha et al., 2012) synthesized a series of derivatives and found that some compounds exhibited significant activity, suggesting potential as anticancer agents.

Synthesis of Heterocyclic Compounds

The synthesis of various heterocyclic compounds incorporating a pyrimidine moiety has been a subject of research. (Ho & Suen, 2013) synthesized a series of novel compounds with potential biological applications by cyclization of pyrimidine with different amines and compounds.

Anti-inflammatory and Analgesic Agents

A study by (Abu‐Hashem et al., 2020) involved synthesizing novel compounds derived from visnaginone and khellinone, including derivatives with a pyrimidine structure. These compounds were evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities.

Antimicrobial Agents

Derivatives of pyrimidine have been synthesized and evaluated for their antimicrobial activities. For example, (Rahmouni et al., 2016) synthesized a novel series of pyrazolopyrimidine derivatives and assessed their antimicrobial potential.

properties

IUPAC Name

[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-[2-ethyl-5-(2-methylpropyl)pyrazol-3-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H30N6O/c1-6-26-18(13-17(23-26)11-14(2)3)19(27)24-7-9-25(10-8-24)20-21-15(4)12-16(5)22-20/h12-14H,6-11H2,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDOYKDDXORCTKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=CC(=N1)CC(C)C)C(=O)N2CCN(CC2)C3=NC(=CC(=N3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H30N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{4-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl}-4,6-dimethylpyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.